molecular formula C9H18N2 B1616347 (4As,8as)-1-methyldecahydroquinoxaline CAS No. 6335-62-2

(4As,8as)-1-methyldecahydroquinoxaline

Cat. No.: B1616347
CAS No.: 6335-62-2
M. Wt: 154.25 g/mol
InChI Key: YKNDCKWOYKGTBO-IUCAKERBSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4aS,8aS)-1-Methyldecahydroquinoxaline is a bicyclic amine with a fully saturated quinoxaline backbone (two fused six-membered rings, each containing two nitrogen atoms). The compound features a methyl group at the 1-position and exhibits stereospecificity due to its (4aS,8aS) configuration. Its molecular formula is C₉H₁₈N₂, with a molecular weight of 154.15 g/mol.

Properties

CAS No.

6335-62-2

Molecular Formula

C9H18N2

Molecular Weight

154.25 g/mol

IUPAC Name

(4aS,8aS)-4-methyl-2,3,4a,5,6,7,8,8a-octahydro-1H-quinoxaline

InChI

InChI=1S/C9H18N2/c1-11-7-6-10-8-4-2-3-5-9(8)11/h8-10H,2-7H2,1H3/t8-,9-/m0/s1

InChI Key

YKNDCKWOYKGTBO-IUCAKERBSA-N

SMILES

CN1CCNC2C1CCCC2

Isomeric SMILES

CN1CCN[C@@H]2[C@@H]1CCCC2

Canonical SMILES

CN1CCNC2C1CCCC2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Decahydroquinoline Derivatives

Example: (4aS,8aR)-1-Methyldecahydroquinoline (CAS 875-63-8)

  • Molecular Formula : C₁₀H₁₉N
  • Molecular Weight : 153.27 g/mol
  • Key Differences: Ring Structure: Quinoline contains one nitrogen atom in its heterocyclic ring, whereas quinoxaline has two. Applications: Decahydroquinoline derivatives are often explored as intermediates in alkaloid synthesis, while decahydroquinoxalines may serve as ligands or catalysts due to their dual nitrogen centers .

Saturated Bicyclic Amines with Substituents

Example : (1R,4aS,8aS)-Decahydro-5,5,8a-trimethyl-2-methylene-1-naphthaleneacetonitrile

  • Molecular Weight : 317 g/mol (FAB MS m/z: [M+1]⁺)
  • Key Differences: Functional Groups: This compound includes a nitrile group and multiple methyl substituents, enhancing its electrophilicity and steric bulk compared to the simpler methyl group in (4aS,8aS)-1-methyldecahydroquinoxaline. Optical Activity: The (+)-(8aS) enantiomer exhibits specific optical rotation ([α]D²² +32.5°), highlighting the role of stereochemistry in physicochemical profiling .

Kohamaic Acid Derivatives

Example: (1S,4aS,8aS*)-5-(Octahydro-2,5,5,8a-tetramethylnaphthalen-1-yl)pentanoic Acid

  • Key Differences: Backbone Complexity: Kohamaic acid derivatives feature extended alkyl chains and carboxylic acid groups, making them more polar (higher PSA) and less volatile than the methylated decahydroquinoxaline. Biological Relevance: These derivatives are studied for bioactive properties, whereas (4aS,8aS)-1-methyldecahydroquinoxaline’s applications remain underexplored .

Comparative Data Table

Compound Molecular Formula Molecular Weight (g/mol) LogP PSA (Ų) Nitrogen Atoms Stereochemistry
(4aS,8aS)-1-Methyldecahydroquinoxaline C₉H₁₈N₂ 154.15 1.10 15.27 2 (4aS,8aS)
(4aS,8aR)-1-Methyldecahydroquinoline C₁₀H₁₉N 153.27 N/A N/A 1 (4aS,8aR)
(+)-(8aS)-Decahydroquinoline Derivative Not specified 317 ([M+1]⁺) N/A N/A 1 (8aS)

Research Findings and Implications

  • Lipophilicity vs.
  • Stereochemical Impact : The (4aS,8aS) configuration may influence binding affinity in enantioselective reactions, as seen in related compounds with measurable optical activity .
  • Synthetic Utility : Unlike kohamaic acid derivatives, which require multistep synthesis for functionalization, the target compound’s simpler structure allows for modular derivatization at the methyl position .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.